Cas no 143343-85-5 (2,6-Methano-2H-quinolizin-3(4H)-one,hexahydro-8-hydroxy-)

• Product Name: 2,6-Methano-2H-quinolizin-3(4H)-one,hexahydro-8-hydroxy-
• CAS No: 143343-85-5
• Molecular Formula: C₁₀H₁₅NO₂
• Molecular Weight: 181.2316
• CID: 108296
• PubChem ID: 11517058

2,6-Methano-2H-quinolizin-3(4H)-one,hexahydro-8-hydroxy- Properties

Names and Identifiers

• 2,6-Methano-2H-quinolizin-3(4H)-one,hexahydro-8-hydroxy-
• endo-5-hydroxy-8-azatricyclo[5.3.1.03,8]-undecan-10-one
• 5-hydroxy-8-azatricyclo[5.3.1.03,8]undecan-10-one
• 143343-85-5
• SCHEMBL14014820
• hexahydro-8-hydroxy-2,6-methano-2h-quinolizin-3(4h)-one
• AKOS015901382
• SCHEMBL3244515
• Endo-hexahydro-8-hydroxy-2.6- methano-2H-quinolizin-3(4H)-one

• MDL： MFCD18083535
• InChIKey： NEDMCWSHHDYQAJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO2/c12-9-3-7-1-6-2-8(4-9)11(7)5-10(6)13/h6-9,12H,1-5H2
• SMILES： C1C2CC3CC(CC1N3CC2=O)O

Computed Properties

• Exact Mass: 181.11035
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 181.110278721g/mol
• Heavy Atom Count: 13
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54